Cas no 78196-74-4 (Naphthalene-1,2-diamine dihydrochloride)

• Product Name: Naphthalene-1,2-diamine dihydrochloride
• CAS No: 78196-74-4
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 4797821
• PubChem ID: 17385590
• Update Time: 2026-02-27

Naphthalene-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,2-diamine dihydrochloride
• naphthalene diamine dihydrochloride
• SCHEMBL1286518
• E85481
• BS-45278
• naphthalene-1,2-diamine;dihydrochloride
• MFCD01596273
• 1,2-diaminonaphthalene dihydrochloride
• 78196-74-4
• Naphthalene-1,2-diaminedihydrochloride

• Inchi： 1S/C10H10N2.2ClH/c11-9-6-5-7-3-1-2-4-8(7)10(9)12;;/h1-6H,11-12H2;2*1H
• InChI Key： HGHCAGCTHJZWTD-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1C(=CC=C2C=CC=CC2=1)N

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene-1,2-diamine dihydrochloride

Introduction to Naphthalene-1,2-diamine dihydrochloride (CAS No. 78196-74-4)

Naphthalene-1,2-diamine dihydrochloride, with the chemical formula C₁₀H₈N₂·2HCl, is a significant compound in the field of pharmaceutical and chemical research. This derivative of naphthalene has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound is characterized by the presence of two amino groups at the 1 and 2 positions of the naphthalene ring, which contribute to its reactivity and versatility in synthetic chemistry.

The CAS number 78196-74-4 uniquely identifies this substance in scientific literature and databases, ensuring precise referencing and differentiation from other compounds with similar structures. As a diamine derivative, Naphthalene-1,2-diamine dihydrochloride exhibits distinct chemical behavior that makes it a valuable intermediate in the synthesis of more complex molecules. Its dihydrochloride salt form enhances stability and solubility, facilitating its use in various laboratory and industrial processes.

In recent years, research into Naphthalene-1,2-diamine dihydrochloride has expanded significantly, particularly in the context of developing novel pharmaceutical agents. The compound's ability to act as a precursor for heterocyclic compounds has been explored extensively. For instance, it serves as a key intermediate in the synthesis of quinoline derivatives, which are known for their antimicrobial and anti-inflammatory properties. The structural motif of naphthalene-1,2-diamine is particularly interesting because it can be modified in multiple ways to produce molecules with tailored biological activities.

One of the most compelling aspects of Naphthalene-1,2-diamine dihydrochloride is its role in designing small-molecule inhibitors for enzyme targets. Researchers have leveraged its scaffold to develop compounds that interact with specific protein binding sites. This approach has been particularly fruitful in the search for treatments against chronic diseases such as cancer and neurodegenerative disorders. The amino groups on the naphthalene ring provide multiple sites for functionalization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The pharmaceutical industry has shown considerable interest in Naphthalene-1,2-diamine dihydrochloride due to its potential as a building block for drug discovery. Its derivatives have been investigated for their ability to modulate various biological pathways. For example, studies have demonstrated that certain analogs of this compound exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The dihydrochloride form ensures that the compound remains stable under storage conditions and is readily soluble in common solvents, making it an attractive choice for medicinal chemists.

From a synthetic chemistry perspective, Naphthalene-1,2-diamine dihydrochloride offers a versatile platform for exploring new reaction pathways. The naphthalene core can undergo a variety of transformations, including cyclization, oxidation, and reduction reactions, which can be harnessed to create complex molecular architectures. Researchers have utilized this compound to develop novel synthetic strategies that improve efficiency and yield in drug synthesis. These advancements not only contribute to the field of organic chemistry but also have practical implications for large-scale pharmaceutical production.

The environmental impact of using Naphthalene-1,2-diamine dihydrochloride as an intermediate has also been considered in recent studies. Efforts have been made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles have been applied to develop more sustainable methods for producing this compound and its derivatives. Such initiatives align with global efforts to promote eco-friendly practices in chemical manufacturing.

In conclusion,Naphthalene-1,2-diamine dihydrochloride (CAS No. 78196-74-4) is a multifaceted compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new possibilities for this molecule,Naphthalene-1,2-diamine dihydrochloride is poised to remain at the forefront of medicinal chemistry innovation.